Cas no 2022008-30-4 (Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester
• CAS No: 2022008-30-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293189
• Update Time: 2025-06-15

Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-10-5-4-9-12(16)11-7-6-8-11/h11H,4-10H2,1-3H3,(H,15,17)
• InChI Key： DMWIPDGGBVATKI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCC(C1CCC1)=O

Additional information on Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2022008-30-4)

The compound Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2022008-30-4) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative of carbamic acid features a unique cyclobutyl and oxopentyl backbone, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by the 1,1-dimethylethyl ester group, enhances its stability and reactivity, which is crucial for advanced drug development and material science applications.

In recent years, the demand for high-purity chemical intermediates like Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester has surged, driven by the growth of biopharmaceutical research and green chemistry initiatives. Researchers are particularly interested in its potential role in peptide synthesis and catalysis, as its structural properties allow for selective modifications. The compound’s CAS No. 2022008-30-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of this compound lies in its versatility. The cyclobutyl ring introduces steric constraints that can influence the stereochemistry of resulting products, a feature highly sought after in asymmetric synthesis. Additionally, the 1,1-dimethylethyl ester moiety provides protective functionality, which is essential in multi-step organic reactions. These attributes make it a staple in laboratories focused on medicinal chemistry and process optimization.

From an industrial perspective, Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester is often discussed in the context of scalable synthesis and cost-effective production. Companies are investing in innovative methods to synthesize this compound with higher yields and lower environmental impact, aligning with global trends toward sustainable manufacturing. Its CAS No. 2022008-30-4 is commonly referenced in patents related to fine chemicals and specialty reagents.

Safety and handling of this compound are also critical topics. While it is not classified as hazardous under standard regulations, proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain its integrity. Researchers often inquire about its solubility and compatibility with common solvents, which are well-documented in technical literature.

In summary, Carbamic acid, N-(5-cyclobutyl-5-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2022008-30-4) represents a pivotal building block in modern chemistry. Its structural complexity and functional adaptability make it indispensable for advancing drug discovery, material science, and industrial applications. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and efficiency in chemical synthesis.